Cas no 169102-57-2 (Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)-)

Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)- structure
169102-57-2 structure
Product Name:Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)-
CAS No:169102-57-2
MF:C12H18Br6
MW:641.695319652557
CID:2781595
PubChem ID:71350230
Update Time:2025-04-21

Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)- Chemical and Physical Properties

Names and Identifiers

    • UNII-S55537N9ZC
    • Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)-
    • (-)-.GAMMA.-HBCD
    • .GAMMA.-HEXABROMOCYCLODODECANE, (-)-
    • (-)-.GAMMA.-HEXABROMOCYCLODODECANE
    • gamma-Hexabromocyclododecane, (-)-
    • (1R,2S,5S,6S,9S,10R)-1,2,5,6,9,10-Hexabromocyclododecane
    • (-)-gamma-Hbcd
    • (-)-gamma-Hexabromocyclododecane
    • Q27288623
    • 169102-57-2
    • DTXSID80776039
    • S55537N9ZC
    • Inchi: 1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8-,9-,10+,11-,12+/m0/s1
    • InChI Key: DEIGXXQKDWULML-IQMQYZSSSA-N
    • SMILES: Br[C@H]1[C@H](CC[C@@H]([C@H](CC[C@@H]([C@@H](CC1)Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 641.64473Da
  • Monoisotopic Mass: 635.65088Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 0Ų
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